molecular formula C6H9N5O3 B8492931 2-((2-Amino-5-nitropyrimidin-4-yl)amino)ethan-1-ol

2-((2-Amino-5-nitropyrimidin-4-yl)amino)ethan-1-ol

Cat. No.: B8492931
M. Wt: 199.17 g/mol
InChI Key: CYXFGKWUKVSBEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((2-Amino-5-nitropyrimidin-4-yl)amino)ethan-1-ol is a useful research compound. Its molecular formula is C6H9N5O3 and its molecular weight is 199.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H9N5O3

Molecular Weight

199.17 g/mol

IUPAC Name

2-[(2-amino-5-nitropyrimidin-4-yl)amino]ethanol

InChI

InChI=1S/C6H9N5O3/c7-6-9-3-4(11(13)14)5(10-6)8-1-2-12/h3,12H,1-2H2,(H3,7,8,9,10)

InChI Key

CYXFGKWUKVSBEO-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=NC(=N1)N)NCCO)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

21.86 g (0.1 mole) of 2-chloro-4-(2-hydroxyethylamino)-5-nitropyrimidine was dissolved in 500 ml of ammonia saturated ethanol solution, and maintained between 50-60° C. A stream of ammonia was bubbled through the mixture for 13 hours. After completion of the reaction, the reaction product was maintained below 5° C., and the resulting crystal was filtered, washed and dried, thereby giving 18.81 g (93% yield) of light yellow-colored 2-amino-4-(2-hydroxyethylamino)-5-nitropyrimidine.
Quantity
21.86 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One

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